Cas no 1523563-83-8 (methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate)

• Product Name: methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
• CAS No: 1523563-83-8
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6366129
• PubChem ID: 79583605
• Update Time: 2025-06-13

methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate
• 1H-Pyrazole-4-acetic acid, α-amino-1,5-dimethyl-, methyl ester
• CS-0346817
• EN300-1069006
• AKOS018139806
• 1523563-83-8

• Inchi： 1S/C8H13N3O2/c1-5-6(4-10-11(5)2)7(9)8(12)13-3/h4,7H,9H2,1-3H3
• InChI Key： CFGWFLMSZBHERF-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C)C=1C)(N)C(=O)OC

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 286.3±35.0 °C(Predicted)
• pka: 6.26±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate

Methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate (CAS No. 1523563-83-8): A Comprehensive Overview

Methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate, a compound with the chemical identifier CAS No. 1523563-83-8, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological applications. The presence of both amino and ester functional groups in its molecular structure suggests a broad spectrum of possible interactions with biological targets, making it a promising candidate for further investigation.

The molecular structure of methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate consists of a central pyrazole ring substituted with two methyl groups at the 1 and 5 positions, and an acetic acid ester group linked to an amino group at the 2-position. This configuration imparts specific steric and electronic characteristics that can influence its binding affinity and selectivity towards various biological receptors. The pyrazole core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have highlighted the potential of pyrazole derivatives as scaffolds for drug discovery. Specifically, modifications in the substitution pattern of the pyrazole ring can significantly alter its pharmacological profile. In the case of methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate, the dimethylation at the 1 and 5 positions enhances its lipophilicity, which can improve membrane permeability and thus oral bioavailability. Additionally, the presence of the amino and ester groups provides multiple sites for hydrogen bonding and other non-covalent interactions with biological targets.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The pyrazole moiety is known to interact with the ATP-binding pocket of kinases, thereby inhibiting their activity. Studies have shown that derivatives of pyrazole can disrupt aberrant signaling pathways by binding to specific kinase domains. For instance, methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate has been investigated for its ability to inhibit tyrosine kinases, which are overactive in many types of cancer.

In addition to its kinase inhibitory properties, methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate has shown promise in preclinical studies as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. The compound's ability to modulate inflammatory pathways may contribute to its therapeutic potential. Research indicates that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by interacting with nuclear factor kappa B (NF-kB), a key transcription factor involved in inflammation.

The synthesis of methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and methylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological evaluations.

The pharmacokinetic profile of methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate is another critical aspect that has been studied extensively. Absorption, distribution, metabolism, and excretion (ADME) properties are essential determinants of a compound's therapeutic efficacy. Preliminary data suggest that this compound exhibits good oral bioavailability due to its favorable solubility and stability in biological fluids. Metabolism studies indicate that it is primarily metabolized via Phase II conjugation reactions, which enhance its water solubility and facilitate renal excretion.

In conclusion, methyl 2-amino-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetate (CAS No. 1523563-83-8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as a kinase inhibitor and anti-inflammatory agent makes it an attractive candidate for further development into novel therapeutic agents. Continued research into its mechanism of action, synthetic optimization, and clinical efficacy will be crucial in determining its future role in medicine.